Cas no 80770-73-6 (1-PHENYL-1,4-CYCLOHEXANEDIOL)
1-Phenyl-1,4-cyclohexanediol is a cyclic diol compound featuring both aromatic and aliphatic structural components. Its bifunctional hydroxyl groups and phenyl substitution make it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty polymers. The rigid cyclohexane backbone enhances stability, while the phenyl group introduces potential for π-π interactions, useful in designing molecular architectures. The compound's balanced hydrophilicity and lipophilicity contribute to its solubility in a range of solvents, facilitating diverse reaction conditions. Its stereochemistry also offers opportunities for chiral synthesis, making it valuable in asymmetric catalysis and fine chemical production.
1-PHENYL-1,4-CYCLOHEXANEDIOL structure
Product name:1-PHENYL-1,4-CYCLOHEXANEDIOL
1-PHENYL-1,4-CYCLOHEXANEDIOL Chemical and Physical Properties
Names and Identifiers
-
- 1-PHENYL-1,4-CYCLOHEXANEDIOL
- SCHEMBL11815569
- 80770-73-6
- 1-phenylcyclohexane-1,4-diol
-
- Inchi： InChI=1S/C12H16O2/c13-11-6-8-12(14,9-7-11)10-4-2-1-3-5-10/h1-5,11,13-14H,6-9H2
- InChI Key： BFWMKFUGKDKSOM-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 192.115029749Da
- Monoisotopic Mass: 192.115029749Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
1-PHENYL-1,4-CYCLOHEXANEDIOL Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2076781-5g |
1-phenylcyclohexane-1,4-diol |
80770-73-6 | 97% | 5g |
￥20020.00 | 2024-07-28 |
1-PHENYL-1,4-CYCLOHEXANEDIOL Related Literature
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
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